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Compound of Interest

Compound Name:
(1-Methylhexyl)ammonium

sulphate

Cat. No.: B12349367 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the handling, storage, and

potential applications of (1-Methylhexyl)ammonium sulphate (CAS No. 3595-14-0). The

information is intended to guide researchers in the safe and effective use of this compound in a

laboratory setting.

Chemical Properties and Overview
(1-Methylhexyl)ammonium sulphate is an organic ammonium salt.[1] Its structure, featuring a

seven-carbon alkyl chain, imparts surfactant properties, making it a subject of interest for

various research and development applications.
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Property Value Source

CAS Number 3595-14-0 [2]

Molecular Formula C₁₄H₃₆N₂O₄S [3]

Molecular Weight 328.51 g/mol [1]

Appearance

Not explicitly stated, but likely

a white to off-white solid,

typical of similar compounds.

Inferred

Decomposition Temperature > 250 °C [1]

Handling and Storage Procedures
Disclaimer: A specific Safety Data Sheet (SDS) for (1-Methylhexyl)ammonium sulphate was

not available at the time of this writing. The following recommendations are based on the safety

data for the related compound, ammonium sulphate, and general best practices for handling

alkyl ammonium salts. Researchers should always perform a thorough risk assessment before

use and consult any available supplier-specific safety information.

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a lab coat, and ensure skin is not exposed. In cases of

potential significant exposure, additional protective clothing may be necessary.

Respiratory Protection: If handling the compound as a powder or if aerosols may be

generated, use a NIOSH-approved respirator with an appropriate particulate filter.

Handling
Work in a well-ventilated area, preferably in a chemical fume hood.[4]

Avoid generating dust.
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Avoid contact with skin, eyes, and clothing.[4]

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the work area.

Storage
Store in a tightly closed container.

Keep in a dry, cool, and well-ventilated place.

Store away from incompatible materials, such as strong bases and oxidizing agents. Contact

with strong bases may cause the release of ammonia gas.[1]

Protect from moisture.

Applications in Research
(1-Methylhexyl)ammonium sulphate's amphiphilic nature suggests its utility in several

research areas:

Antimicrobial Research: As a cationic surfactant, it is presumed to have antimicrobial

properties due to its ability to disrupt the negatively charged cell membranes of bacteria.[1]

Biological Assays: It may be used as a reagent in various biochemical and cellular assays

where membrane disruption or surfactant properties are required.[1]

Protein Chemistry: While less common than inorganic ammonium sulphate, long-chain alkyl

ammonium salts can be investigated for their effects on protein solubility and precipitation.

Experimental Protocols
Determination of Minimum Inhibitory Concentration
(MIC) against Bacteria
This protocol outlines a method to determine the minimum concentration of (1-
Methylhexyl)ammonium sulphate required to inhibit the growth of a specific bacterial strain.
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Materials:

(1-Methylhexyl)ammonium sulphate

Bacterial strain of interest (e.g., E. coli, S. aureus)

Mueller-Hinton Broth (MHB) or other suitable bacterial growth medium

Sterile 96-well microtiter plates

Sterile pipette tips and pipettors

Incubator

Spectrophotometer (for measuring optical density at 600 nm, OD₆₀₀)

Positive control (bacterial culture in broth without the test compound)

Negative control (broth only)

Procedure:

Prepare a Stock Solution: Prepare a stock solution of (1-Methylhexyl)ammonium sulphate
in a suitable sterile solvent (e.g., sterile deionized water or DMSO). The concentration should

be at least 100-fold higher than the highest concentration to be tested.

Prepare Bacterial Inoculum:

From a fresh agar plate, inoculate a single colony of the test bacterium into a tube of MHB.

Incubate at 37°C with shaking until the culture reaches the logarithmic growth phase

(typically an OD₆₀₀ of 0.4-0.6).

Dilute the bacterial culture in fresh MHB to a final concentration of approximately 5 x 10⁵

colony-forming units (CFU)/mL.

Serial Dilutions in Microtiter Plate:

Add 100 µL of sterile MHB to wells 2 through 12 of a 96-well plate.
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Add 200 µL of the (1-Methylhexyl)ammonium sulphate stock solution (at twice the

desired final starting concentration) to well 1.

Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing well, and

then transferring 100 µL from well 2 to well 3, and so on, down to well 10. Discard 100 µL

from well 10.

Well 11 will serve as the positive control (no compound).

Well 12 will serve as the negative control (no bacteria).

Inoculation:

Add 100 µL of the diluted bacterial suspension to wells 1 through 11.

Add 100 µL of sterile MHB to well 12.

Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

Data Analysis:

After incubation, visually inspect the wells for turbidity (bacterial growth).

The MIC is the lowest concentration of (1-Methylhexyl)ammonium sulphate at which

there is no visible growth.

Optionally, the OD₆₀₀ of each well can be read using a microplate reader to quantify

bacterial growth.

Data Presentation
The results from the MIC assay can be presented in a tabular format for clear comparison.

Table 1: Example Minimum Inhibitory Concentration (MIC) Data
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Bacterial Strain
(1-Methylhexyl)ammonium sulphate MIC
(µg/mL)

Escherichia coli (ATCC 25922) 64

Staphylococcus aureus (ATCC 29213) 32

Pseudomonas aeruginosa (ATCC 27853) 128

Enterococcus faecalis (ATCC 29212) 64

Note: The data in this table is for illustrative purposes only and does not represent actual

experimental results for (1-Methylhexyl)ammonium sulphate.
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Workflow for MIC Determination
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Caption: Workflow for Determining the Minimum Inhibitory Concentration (MIC).
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Conceptual Mechanism of Bacterial Membrane Disruption
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Caption: Disruption of Bacterial Membrane by a Cationic Surfactant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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